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Compound of Interest

Compound Name: 3,5-Dimethyl-4-nitrobenzoic acid

Cat. No.: B181323 Get Quote

An In-depth Technical Guide to the Safe Handling of 3,5-Dimethyl-4-nitrobenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction
3,5-Dimethyl-4-nitrobenzoic acid (CAS No. 3095-38-3) is a substituted nitroaromatic

carboxylic acid that serves as a valuable intermediate in the synthesis of pharmaceuticals,

agrochemicals, and dyestuffs.[1][2] Its molecular structure, featuring a carboxylic acid group

and a nitro group, dictates its reactivity and also necessitates a thorough understanding of its

safety profile for handling in a laboratory and process development setting. This guide provides

a comprehensive overview of the critical safety protocols, physicochemical properties, and

emergency procedures required for the safe and effective use of this compound. The causality

behind each recommendation is explained to foster a culture of safety and scientific integrity.

Physicochemical and Structural Properties
A foundational understanding of a chemical's properties is paramount to predicting its behavior

and handling it safely. 3,5-Dimethyl-4-nitrobenzoic acid is a solid at room temperature, with

key properties summarized below.
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Property Value Source(s)

CAS Number 3095-38-3 [3]

Molecular Formula C₉H₉NO₄ [1][3]

Molecular Weight 195.17 g/mol [1][3]

Appearance Light yellow crystalline solid [4]

Melting Point 221-223 °C [1]

Boiling Point 356.5 °C at 760 mmHg [1]

Solubility Insoluble in water [1][2]

pKa 3.56 ± 0.10 (Predicted) [1]

The presence of two methyl groups ortho to the nitro group creates significant steric hindrance.

This forces the nitro group to rotate out of the plane of the benzene ring, which can impact its

electronic effects and reactivity compared to other nitrophenol isomers.[5]

Hazard Identification and Toxicological Profile
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, 3,5-Dimethyl-4-nitrobenzoic acid presents several hazards that demand rigorous

safety measures.[3]

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Irritation Category 2
H319: Causes serious eye

irritation

Specific target organ toxicity

(single exposure)
Category 3

H335: May cause respiratory

irritation

Data aggregated from GHS information provided to the ECHA C&L Inventory.[3]
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The primary routes of exposure are inhalation of dust particles, skin contact, eye contact, and

ingestion.[6] The toxicological profile is characteristic of many nitroaromatic compounds, which

can be irritants and are treated as harmful upon acute exposure. While specific carcinogenicity

and mutagenicity data for this exact compound are limited, related nitro compounds are a

subject of toxicological interest.[4][7] Therefore, minimizing exposure through robust

engineering controls and personal protective equipment is a critical, non-negotiable aspect of

its handling.

Exposure Control and Personal Protective
Equipment (PPE)
A multi-layered approach to exposure prevention is essential. This begins with engineering

controls and is supplemented by appropriate PPE.

Engineering Controls
Chemical Fume Hood: All weighing and handling of solid 3,5-Dimethyl-4-nitrobenzoic acid
must be conducted in a certified chemical fume hood to prevent the inhalation of airborne

dust.[8]

Ventilation: The laboratory should be well-ventilated to ensure any fugitive emissions are

diluted and removed.[9]

Personal Protective Equipment (PPE)
The selection of PPE is a critical decision point based on the specific laboratory task being

performed. The following workflow illustrates the decision-making process.
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PPE Components

Task Assessment:
Handling 3,5-Dimethyl-4-nitrobenzoic acid

Base-Level PPE (Mandatory for all lab work)

Is there a risk of dust generation?
(e.g., weighing, transferring solid)

Analyze Task

Is there a risk of splash?
(e.g., dissolving, reaction workup)

Analyze Task

Safety Glasses with Side Shields Chemical-Resistant Gloves (Nitrile) Laboratory Coat Closed-toe Shoes

Work inside a certified
chemical fume hood

Yes

Final PPE Ensemble

No

Add Respiratory Protection
(NIOSH-approved respirator)

Wear Chemical Splash Goggles
and a Face Shield

Yes

No

Click to download full resolution via product page

Caption: PPE selection workflow for handling the compound.

Eye and Face Protection: Wear chemical safety goggles that meet ANSI Z87.1 standards.

[10] If there is a significant risk of splashing, a face shield should be worn in addition to

goggles.[11]

Hand Protection: Chemical-resistant gloves, such as disposable nitrile gloves, are required.

Gloves must be inspected before use and changed immediately if contamination occurs.[10]

[12]

Body Protection: A properly fitting laboratory coat must be worn and buttoned to protect

against skin contact.[10]
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Respiratory Protection: If engineering controls are insufficient or if dust generation is

unavoidable, a NIOSH/MSHA-approved particulate respirator should be used.[10]

Safe Handling and Storage Protocol
Adherence to a strict protocol for handling and storage is fundamental to preventing accidents

and ensuring chemical stability.

Handling Protocol
Preparation: Before handling, ensure all required PPE is donned correctly and the chemical

fume hood is operational.

Designation: Clearly designate an area within the fume hood for handling the compound to

prevent cross-contamination.

Weighing and Transfer: Use a spatula to carefully transfer the solid. Avoid scooping actions

that could generate dust. If possible, use a balance located inside the fume hood or a

contained weighing enclosure.

Cleaning: After handling, decontaminate the spatula and work surface with a suitable solvent

(e.g., 60-70% ethanol) followed by soap and water, collecting all cleaning materials as

hazardous waste.[13]

Hygiene: Wash hands and any exposed skin thoroughly after completing the task and

removing PPE. Do not eat, drink, or smoke in the laboratory.[6]

Storage Requirements
Proper segregation of chemicals is crucial to prevent dangerous reactions. 3,5-Dimethyl-4-
nitrobenzoic acid must be stored according to its compatibility profile.

Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.[2]

Recommended storage temperatures are often between 2-8°C.[1]

Incompatibilities: As a carboxylic acid, it is incompatible with strong bases. As a nitro

compound, it should be segregated from strong oxidizing agents.[6][13] Store away from

sources of heat or ignition.[14]
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3,5-Dimethyl-4-nitrobenzoic Acid
(Acid, Nitro Compound)

General Chemical
Storage Cabinet

Store In

Incompatible:
Strong Bases

(e.g., NaOH, KOH)

Segregate From

Incompatible:
Strong Oxidizers

(e.g., Nitric Acid, Peroxides)

Segregate From

Store Separately:
Flammable Solvents

Segregate From
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Caption: Chemical storage segregation logic diagram.

Emergency Procedures
Preparedness is key to mitigating the consequences of an accidental exposure or spill.

First-Aid Measures
Immediate and appropriate first aid can significantly reduce the severity of an injury.

Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide

artificial respiration and seek immediate medical attention.[4][15]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin with

plenty of soap and water for at least 15 minutes.[6][15] Seek medical attention if irritation

persists.

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present

and easy to do.[15] Seek immediate medical attention.
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Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and have them drink two glasses of water. Never give anything by mouth to an unconscious

person.[4] Seek immediate medical attention.

Spill Response Protocol
For a small solid spill in a laboratory setting:
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Spill Occurs

Alert personnel in the immediate area.
Assess the spill size.

Don appropriate PPE:
Gloves, Goggles, Lab Coat.

Respirator if necessary.

Isolate the area.
Remove ignition sources.

Gently cover the spill with an
absorbent pad or paper towels.

Dampen the material with 60-70% ethanol
to prevent dust generation.

Carefully sweep or wipe the dampened
material into a labeled hazardous waste container.

Decontaminate the spill area with
ethanol, followed by soap and water.

Package all contaminated materials
(PPE, cleaning supplies) as hazardous waste.

Report the incident to the Lab Supervisor
and Environmental Health & Safety (EHS).

Decontamination Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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